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Compound of Interest

Compound Name: Dasatinib-d4

Cat. No.: B15557074

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical profile of Dasatinib-d4, a

deuterated analog of Dasatinib. The information compiled is based on established analytical

methodologies and typical specifications for this compound, designed to assist researchers in

its application for preclinical and clinical studies.

Compound Information
Dasatinib-d4 is a stable, isotopically labeled form of Dasatinib, a potent tyrosine kinase

inhibitor. The incorporation of deuterium atoms provides a distinct mass signature, making it an

ideal internal standard for pharmacokinetic and bioanalytical studies involving the quantification

of Dasatinib.
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Parameter Specification

Chemical Name

N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-

hydroxyethyl-d4)-1-piperazinyl)-2-methyl-4-

pyrimidinyl)amino)-5-thiazolecarboxamide

Molecular Formula C₂₂H₂₂D₄ClN₇O₂S

Molecular Weight 492.03 g/mol

CAS Number 1160297-08-4

Appearance White to Off-White Solid

Solubility Soluble in DMSO and Methanol

Analytical Specifications and Quantitative Data
The following tables summarize the typical quantitative data obtained from a Certificate of

Analysis for Dasatinib-d4. These values are representative and may vary slightly between

different batches.

Table 1: Identity Confirmation
Test Method Result

¹H-NMR
Nuclear Magnetic Resonance

Spectroscopy
Conforms to structure

Mass Spectrum Mass Spectrometry (MS) Conforms to structure

Table 2: Purity and Impurity Profile
Test Method Specification Typical Result

Chromatographic

Purity
HPLC/UPLC ≥ 98.0% 99.5%

Isotopic Purity LC-MS/MS ≥ 99% > 99%

Individual Impurities HPLC/UPLC ≤ 0.5% < 0.2%

Total Impurities HPLC/UPLC ≤ 1.0% < 0.5%

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15557074/docs?utm_src=pdf-body#dasatinib-d4-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557074?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Physicochemical Properties
Test Method Specification Typical Result

Loss on Drying Gravimetric ≤ 1.0% 0.3%

Residue on Ignition Gravimetric ≤ 0.1% < 0.1%

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This method is used to determine the chromatographic purity of Dasatinib-d4 and to quantify

any related impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[1]

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 20 mM ammonium acetate, pH

5.0) and an organic solvent (e.g., acetonitrile or methanol).[2]

Flow Rate: 1.0 mL/min.[3]

Column Temperature: 30 °C.

Detection: UV at 315 nm.[3]

Injection Volume: 10 µL.

Procedure: A solution of Dasatinib-d4 is prepared in a suitable solvent (e.g., methanol or a

mixture of acetonitrile and water) and injected into the HPLC system. The retention time of

the main peak is recorded, and the peak areas of all components are integrated to calculate

the percentage purity and the levels of individual and total impurities.
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Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Identity and Isotopic Purity
This technique confirms the molecular weight and structure of Dasatinib-d4 and determines its

isotopic purity.

Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass

spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Sample Preparation: The sample is dissolved in a suitable solvent and infused into the mass

spectrometer. For isotopic purity, a deuterated internal standard such as Dasatinib-d8 may

be used.[4]

Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured and

compared to the theoretical value. For isotopic purity, the relative abundance of the

deuterated and non-deuterated species is determined.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR spectroscopy is employed to confirm the chemical structure of Dasatinib-d4.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆).

Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the ¹H-

NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of the

peaks are analyzed to confirm the expected molecular structure. Characteristic peaks for

Dasatinib include signals in the aromatic region and specific resonances for the methyl and

hydroxyethyl groups.[5]

Visualizations
Experimental Workflow for Dasatinib-d4 Analysis
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The following diagram illustrates a typical workflow for the analysis of a Dasatinib-d4 sample

to generate a Certificate of Analysis.

Sample Reception and Preparation

Analytical Testing

Data Analysis and Reporting

Sample Login and Documentation

Preparation of Standard and Sample Solutions

HPLC for Purity

Inject into HPLC

LC-MS/MS for Identity and Isotopic Purity

Inject into LC-MS/MS

NMR for Structural Confirmation

Prepare NMR sample

Data Processing and Calculation

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Workflow for Dasatinib-d4 Certificate of Analysis Generation.

Signaling Pathway Inhibition by Dasatinib
Dasatinib is a multi-targeted kinase inhibitor. The diagram below illustrates its primary inhibitory

actions on key signaling pathways involved in cancer cell proliferation and survival.
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Caption: Dasatinib's inhibitory action on key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557074/docs#dasatinib-d4-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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